benzyl 2-ethyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate

• IUPAC Name: benzyl 2-ethyl-4-oxo-2,3-dihydropyridine-1-carboxylate
• InChI: InChI=1S/C15H17NO3/c1-2-13-10-14(17)8-9-16(13)15(18)19-11-12-6-4-3-5-7-12/h3-9,13H,2,10-11H2,1H3
• InChI Key: UEEHKOIVROOWTK-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC(=O)C=CN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H17NO3
• DSSTOX Substance ID: DTXSID70697502
• Molecular Weight: 259.30 g/mol
• CAS RN: 919366-32-8

Description

Benzyl 2-ethyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate is a chemical compound that belongs to the dihydropyridine family. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and material sciences.

Scientific Research Applications

Organic Synthesis and Natural Products

Benzyl 2-ethyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate is instrumental in organic synthesis, particularly in the production of natural products and biologically active molecules. The selective O-benzylation of 2-oxo-1,2-dihydropyridines, which include compounds like benzyl 2-ethyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate, is a significant process in this field. This process allows access to a variety of O-benzyl products under mild reaction conditions. These products are crucial synthetic intermediates in the protection of functional groups and represent a new method toward the development of O-benzylation of 2-oxo-1,2-dihydropyridines (Zhou et al., 2018).

Pharmaceutical Synthesis

Benzyl 2-ethyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate is also significant in the synthesis of pharmaceuticals. A notable example includes its role in the synthesis of the C-D ring portion of streptonigrin, an antitumor antibiotic. This complex synthesis process involves several stages, including benzylation and base-catalyzed condensation, where compounds like benzyl 2-ethyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate play a critical role (Liao et al., 1976).

Antimicrobial Agents

In the field of antimicrobial research, compounds related to benzyl 2-ethyl-4-oxo-3,4-dihydropyridine-1(2H)-carboxylate have been explored for their potential. Novel compounds synthesized from this chemical framework have shown significant antimicrobial activity against various bacterial and fungal strains. This highlights the compound's role in developing new antimicrobial agents, which is crucial given the rising concern over antibiotic resistance (Desai et al., 2017).

Synthesis routes and methods

Procedure details

To a solution of 4-methoxylpyridine 81 (4.41 g, 40.5 mmol) in toluene (200 mL) at −20° C. was added CbzCl (5.7 ml, 40.5 mmol) in toluene (200 mL) dropwise. After 15 min, ethylmagnesium bromide (23 mL, 2M in THF, 46 mmol) was added dropwise. After 1 hr, 10% aqueous HCl (100 mL) was added and the mixture stirred overnight. The mixture was separated and the organic layer was washed with sat. NaHCO3 and brine. It was dried and concentrated to afford 82 (9 g, 36.4 mmol, 89.9%) that was used directly in the next reaction.